Cas no 2306255-51-4 (tert-butyl (3S,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: tert-butyl (3S,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 2306255-51-4
• MF: C₁₂H₂₀F₂N₂O₂
• MW: 262.296210289001
• CID: 5268496
• Update Time: 2026-03-09

tert-butyl (3S,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate

• Inchi： 1S/C12H20F2N2O2/c1-10(2,3)18-9(17)16-7-11(4-8(16)5-15)6-12(11,13)14/h8H,4-7,15H2,1-3H3/t8-,11-/m0/s1
• InChI Key： VXEZHEVJVYBUOL-KWQFWETISA-N
• SMILES： FC1(C[C@@]21C[C@@H](CN)N(C(=O)OC(C)(C)C)C2)F

Additional information on tert-butyl (3S,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate

Comprehensive Guide to tert-butyl (3S,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 2306255-51-4)

tert-butyl (3S,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 2306255-51-4) is a specialized spirocyclic compound with significant potential in pharmaceutical research and organic synthesis. This compound features a unique azaspiro[2.4]heptane core, which is increasingly studied for its structural novelty and bioactivity. The presence of difluoro and aminomethyl groups enhances its versatility, making it a valuable intermediate for drug discovery.

The compound's tert-butyl ester moiety provides stability, while the chiral centers at the 3S and 6S positions offer stereochemical control, a critical factor in modern medicinal chemistry. Researchers are particularly interested in its potential applications for central nervous system (CNS) targets, given the growing demand for neuroactive compounds. Its spirocyclic architecture is also being explored for proteolysis-targeting chimeras (PROTACs), a hot topic in drug development.

In recent years, spirocyclic compounds like tert-butyl (3S,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate have gained attention due to their ability to mimic natural product scaffolds. This aligns with the industry's shift toward fragment-based drug design and 3D-rich molecular frameworks. The compound's fluorine atoms further enhance its metabolic stability, a key consideration for orally bioavailable drugs.

From a synthetic perspective, the compound's azaspiro[2.4]heptane ring system presents intriguing challenges for asymmetric synthesis. Current methodologies often involve catalytic hydrogenation or ring-closing metathesis, but innovations in photocatalysis and electrochemistry are opening new routes. These advancements are part of a broader trend toward sustainable chemistry, which resonates with environmentally conscious researchers.

The market for high-value synthetic intermediates like tert-butyl (3S,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate is expanding, driven by the pharmaceutical industry's need for novel scaffolds. Analysts note increased demand in contract research organizations (CROs) and academic labs, particularly for projects related to G-protein-coupled receptors (GPCRs) and ion channel modulators.

For researchers working with this compound, proper storage conditions (typically -20°C under inert atmosphere) are essential to maintain its integrity. Handling protocols should account for its aminomethyl group, which may require protection during multi-step syntheses. These practical considerations are frequently discussed in organic chemistry forums and patent literature.

Looking ahead, the unique properties of tert-butyl (3S,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate position it as a promising candidate for structure-activity relationship (SAR) studies. Its combination of rigidity (from the spirocycle) and flexibility (from the aminomethyl side chain) offers rare opportunities for molecular optimization in drug design pipelines.